Hydroxide

• CAS RN: 14280-30-9
• Molecular Formula: OH(−); HO-
• Molecular Weight: 17.007 g/mol
• IUPAC Name: hydroxide
• InChI: InChI=1S/H2O/h1H2/p-1
• InChI Key: XLYOFNOQVPJJNP-UHFFFAOYSA-M
• SMILES: [OH-]
• Other CAS RN: 14337-01-0; 14280-30-9
• physical_description: Solid
• synonyms: hydroxide; hydroxide ion; hydroxyl ion; OH-

Description

Hydroxide, also known as the hydroxyl ion, is a negatively charged molecule consisting of one oxygen and one hydrogen atom. It is a vital component in many chemical reactions, both inorganic and organic. Hydroxide is commonly found in solutions of bases, such as sodium hydroxide and potassium hydroxide, and is often used in laboratory experiments and scientific research.

Scientific Research Applications

Magnesium Hydroxide and Oxide

Magnesium hydroxide (Mg(OH)2) and magnesium oxide (MgO) demonstrate unique properties, making them highly applicable in various scientific fields. Their synthesis methods include precipitation, solvothermal and hydrothermal processes, sonochemical technique, sol-gel, electrochemical and microwave methods, and more. Mg(OH)2 is particularly noted for its use as an antibacterial agent, pollutant neutralizer in freshwater and wastewater, membrane component, and prominently as a flame retardant. On the other hand, MgO is characterized as an antibacterial agent, fire-resistant, and insulating material. Its uses as an adsorbent, active catalyst, and catalyst support are specially emphasized. Continuous research and modification of these compounds open new directions for their applications in advanced powder technology (Pilarska, Klapiszewski & Jesionowski, 2017).

Sodium Hydroxide in Alkaline Tank Waste

Research focused on liquid-liquid extraction chemistry relevant to the separation of major sodium salts from alkaline tank waste, emphasizing sodium hydroxide due to its value for recycling. This research is vital for evaluating the feasibility of liquid-liquid extraction chemistry for reducing the volume of tank waste. Understanding the extractive chemistry of sodium hydroxide and other sodium salts is pivotal, and the study aimed to identify selectivity, efficiency, speciation, and structure of potential extractants (Moyer, Marchand, Bonnesen, Bryan & Haverlock, 2002).

Layered Double Hydroxide Nanoparticles

Layered double hydroxide (LDH) nanomaterials are extensively studied due to their potential applications in drug and gene delivery. The emerging field of nanotoxicology necessitates the development of sensitive methodologies to track in vivo delivery kinetics, persistence, and bioaccumulation of LDH carriers. Radiolabeling through dual isomorphous substitution offers a method to track and follow the structural dissolution of these nanomaterials, providing insights into their behavior in biological systems (Musumeci, Schiller, Xu, Minchin, Martin & Smith, 2010).

Metal Hydroxides in High-Temperature Environments

Metal hydroxides, formed by the reaction of metal oxide with water vapor, are crucial in various high-temperature corrosion processes. Studying the thermodynamics of metal hydroxides through experimental methods such as gas leak Knudsen cell mass spectrometry and transpiration studies sheds light on their stability and behavior in high-temperature environments (Jacobson, Myers, Opila & Copland, 2005).

Nickel Hydroxides in Batteries and Engineering

Nickel hydroxide is an important material in engineering and physics, notably used in batteries. Research covers the structures, synthesis methods, and properties of nickel hydroxides, including their magnetic, vibrational, optical, electrical, and mechanical properties. These insights are crucial for their applications in engineering and highlight the potentially useful properties of these materials (Hall, Lockwood, Bock & Macdougall, 2015).